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Compound of Interest

Compound Name: 5-Bromo-2-fluorotoluene

Cat. No.: B1266182

An In-depth Technical Guide to the Safety of 5-Bromo-2-fluorotoluene

This guide provides comprehensive safety and technical information for 5-Bromo-2-
fluorotoluene (CAS No: 51437-00-4), intended for researchers, scientists, and professionals in
drug development. It covers chemical and physical properties, hazard classifications, handling
procedures, and emergency measures based on available Safety Data Sheets (SDS).

Chemical Identification and Properties

5-Bromo-2-fluorotoluene is a substituted aromatic compound used as an intermediate in

various chemical syntheses.[1][2] Its key identifiers and physical properties are summarized
below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 51437-00-4[1]

EC Number 257-202-9[1]

Molecular Formula C7HeBrF[1][3]

Molecular Weight 189.02 g/mol [3]

IUPAC Name 4-bromo-1-fluoro-2-methylbenzene[3]
Synonyms 4-Bromo-1-fluoro-2-methylbenzene, 2-

FLUORO-5-BROMOTOLUENE[3][4]

| InChl Key | VXKYOKPNAXNAFU-UHFFFAOYSA-N[3] |

Table 2: Physical and Chemical Properties

Property

Physical State

Value

Liquid[5]

Colorless to Light orange to Yellow clear

Appearance fquid[s]

Density 1.486 g/mL at 25 °C[1]
Boiling Point 94-95 °C at 50 mmHg[1]
Flash Point 73 °C (163.4 °F) - closed cup

| Refractive Index | n20/D 1.529 |

Hazard Identification and Classification

5-Bromo-2-fluorotoluene is classified as a hazardous substance. The primary hazards are

skin, eye, and respiratory irritation.[2][3][6] It is also a combustible liquid.[7]

Table 3: GHS Hazard Classification
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Classification Code Description
Skin Irritation H315 Causes skin irritation[3][7]
o Causes serious eye irritation[3]
Eye Irritation H319
[7]
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation[3]

| Combustible Liquid | H227 | Combustible liquid[5][7] |

The GHS label elements provide a quick visual and textual reference for the hazards
associated with this chemical.

GHS Pictogram and Hazard Statements for 5-Bromo-2-fluorotoluene.

Experimental Protocols and Methodologies

The Safety Data Sheets referenced for this guide state the physical and toxicological properties
of 5-Bromo-2-fluorotoluene but do not detail the specific experimental methodologies used for
their determination (e.g., the specific OECD or ASTM guideline followed for measuring the flash
point or assessing skin irritation). These values are typically determined using standardized
testing protocols established by international regulatory bodies. Researchers should consult
these standards for detailed experimental procedures.

Safe Handling and Storage

Proper handling and storage are critical to minimize risks associated with 5-Bromo-2-
fluorotoluene.

Handling:
e Handle in a well-ventilated area.[8]
» Avoid breathing vapors, mist, or gas.[2][9]

e Avoid contact with skin and eyes.[9][10]
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or face shield, and a dust mask (type N95 or equivalent).[2]

o Keep away from heat, sparks, open flames, and hot surfaces.[7][9]
e Wash hands and any exposed skin thoroughly after handling.[7][9]
Storage:

o Store in a well-ventilated place.[7][10]

Keep the container tightly closed.[7][10]

Store in a cool, dry place.[8][11]

Store locked up.[8][10]

This chemical is classified under Storage Class Code 10 for combustible liquids.

Emergency and First Aid Procedures

In case of accidental exposure, immediate and appropriate first aid is crucial. The following
diagram outlines the recommended workflow.
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Exposure Event

Inhalation Skin Contact

Ingestion

\Eye Contact

G{inse cautiously with water for at least 15 minutes)

.

(Remove contact lenses, if present and easy to da

‘

Gfeye irritation persists, get medical advicelattentior)

Remove to fresh air Wash with plenty of soap and water Rinse mouth with water

Keep comfortable for breathing Take off contaminated clothing and wash before reuse Do NOT induce vomiting

If not breathing, give artificial respiration If skin irritation occurs, get medical advice/attention Get medical advice/attention

Get medical advice/attention

Click to download full resolution via product page

First Aid Workflow for 5-Bromo-2-fluorotoluene Exposure.

First Aid Details:

+ Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8][10] If
breathing is difficult or has stopped, provide artificial respiration.[9][10] Seek medical
attention.[10]

+ Skin Contact: Immediately wash the affected area with plenty of soap and water.[9][10]
Remove contaminated clothing and wash it before reuse.[7] If skin irritation develops, seek
medical advice.[7]
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o Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, also under
the eyelids.[9][10] If present, remove contact lenses if it is easy to do so and continue
rinsing.[9][10] If eye irritation persists, get medical attention.[7]

e Ingestion: Do NOT induce vomiting.[10] Clean the mouth with water and seek medical
attention.[9][10] Never give anything by mouth to an unconscious person.[10]

Fire-Fighting and Spill Response Measures

Fire-Fighting: As a combustible liquid, 5-Bromo-2-fluorotoluene requires specific fire-fighting
measures.

» Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (COz), dry powder,
or water spray.[10]

e Special Hazards: Thermal decomposition can produce hazardous gases, including carbon
oxides, hydrogen bromide, and hydrogen fluoride.[10] Containers may explode when heated.

[9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9][10]

The logical workflow for responding to a fire is outlined below.

Fire Detected

Use appropriate extinguishing media:
- Alcohol-resistant foam Wear full protective gear and

- Dry chemical / CO2 self-contained breathing apparatus (SCBA)

- Water spray

Be aware of thermal decomposition products:
Use water spray to cool - Carbon oxides

exposed containers - Hydrogen bromide
- Hydrogen fluoride
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Workflow for Fire-Fighting involving 5-Bromo-2-fluorotoluene.

Accidental Release Measures: In the event of a spill, personnel should be evacuated from the
area.[10]

e Personal Precautions: Ensure adequate ventilation and wear appropriate PPE to avoid
contact with the substance and inhalation of vapors.[10]

o Containment and Cleaning: For containment, stop the leak if it is safe to do so.[10] Absorb
the spill with an inert material (e.g., dry sand or earth) and place it into a suitable container
for disposal.[10] Use explosion-proof equipment for cleanup.[10]

o Environmental Precautions: Prevent the substance from entering sewers or public waters.
[10]

Toxicological and Ecological Information

» Toxicological Information: The primary toxicological effects are irritation to the skin, eyes, and
respiratory system upon single exposure.[3] No quantitative toxicity data (e.g., LD50 or
LC50) is readily available in the consulted SDS summaries.

e Ecological Information: The provided safety data sheets do not contain specific information
on ecotoxicity, persistence, degradability, or bioaccumulative potential.[9][12] It is noted that
the substance is not likely to be mobile in the environment due to its low water solubility.[9]
Avoid release into the environment.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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